Cas no 1398065-47-8 (2,4-Dichlorotoluene-3,5,6-d3)

2,4-Dichlorotoluene-3,5,6-d3 is a deuterated analog of 2,4-dichlorotoluene, where three hydrogen atoms are replaced with deuterium at positions 3, 5, and 6 on the aromatic ring. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference in analytical applications. Its high isotopic purity and chemical stability make it a valuable internal standard for quantitative analysis in environmental, pharmaceutical, and agrochemical research. The deuterium substitution also minimizes metabolic interference in tracer studies, ensuring reliable data in mechanistic and kinetic investigations. This compound is particularly useful for tracking degradation pathways or studying reaction mechanisms involving chlorinated toluenes.

2,4-Dichlorotoluene-3,5,6-d3 structure

Product Name:2,4-Dichlorotoluene-3,5,6-d3

CAS No:1398065-47-8

MF:C₇H₆Cl₂

MW:161.02854013443

CID:2191176

Update Time:2025-06-08

2,4-Dichlorotoluene-3,5,6-d3 Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichlorotoluene-3,5,6-d3
- Inchi： 1S/C7H6Cl2/c1-5-2-3-6(8)4-7(5)9/h2-4H,1H3
- InChI Key： FUNUTBJJKQIVSY-UHFFFAOYSA-N
- SMILES： ClC1C([H])=C(Cl)C([H])=C([H])C=1C

2,4-Dichlorotoluene-3,5,6-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D207567-10mg	2,4-Dichlorotoluene-3,5,6-d3	1398065-47-8	10mg	$ 64.00	2023-09-08
TRC	D207567-50mg	2,4-Dichlorotoluene-3,5,6-d3	1398065-47-8	50mg	$87.00	2023-05-18
TRC	D207567-100mg	2,4-Dichlorotoluene-3,5,6-d3	1398065-47-8	100mg	$115.00	2023-05-18

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Additional information on 2,4-Dichlorotoluene-3,5,6-d3

Latest Research Insights on 1398065-47-8 and 2,4-Dichlorotoluene-3,5,6-d3 in Chemical Biomedicine

The chemical compound 1398065-47-8 and its deuterated analog, 2,4-Dichlorotoluene-3,5,6-d3, have recently garnered significant attention in the field of chemical biomedicine due to their potential applications in drug development and metabolic studies. This research brief synthesizes the latest findings on these compounds, focusing on their synthesis, characterization, and biological relevance.

Recent studies have highlighted the role of 2,4-Dichlorotoluene-3,5,6-d3 as a stable isotope-labeled internal standard in mass spectrometry-based assays. Its deuterated form enhances analytical precision by minimizing interference from endogenous compounds, making it invaluable for pharmacokinetic and metabolic stability studies. Researchers have successfully employed this compound in tracing metabolic pathways of chlorinated aromatic hydrocarbons, shedding light on their environmental and toxicological impacts.

In parallel, investigations into 1398065-47-8 have revealed its potential as a scaffold for novel kinase inhibitors. Structural-activity relationship (SAR) studies demonstrate that modifications at specific positions of this compound can significantly enhance binding affinity to target proteins involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry reported a derivative of 1398065-47-8 exhibiting nanomolar potency against JAK3 kinases, suggesting its promise for autoimmune disease therapeutics.

Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been pivotal in characterizing these compounds. For instance, the isotopic purity of 2,4-Dichlorotoluene-3,5,6-d3 was confirmed to exceed 98% in recent quality control assessments, ensuring reliability for quantitative applications. Similarly, X-ray crystallography of 1398065-47-8 complexes has provided atomic-level insights into its binding modes, facilitating rational drug design.

Emerging applications also explore the environmental fate of these compounds. A 2024 Environmental Science & Technology paper utilized 2,4-Dichlorotoluene-3,5,6-d3 to track degradation products in soil microcosms, revealing previously unknown biodegradation pathways. This work underscores the dual utility of such compounds in both pharmaceutical and environmental sciences.

Future research directions include optimizing synthetic routes for 1398065-47-8 derivatives to improve yield and scalability, as well as expanding the use of deuterated analogs in clinical biomarker discovery. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications within the next five years.